2-(5-(1H-tetrazol-1-yl)pyridin-2-yl)acetic acid
Cat. No. B8502664
M. Wt: 205.17 g/mol
InChI Key: HTYGNCSLBFKOQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09056859B2
Procedure details
To a mixture ethyl [5-(1H-tetrazol-1-yl)pyridin-2-yl]acetate (0.19 g, 0.81 mmol) in THF (4 mL) was added 1.4 M LiOH (aq.) (2.9 mL) at room temperature. The mixture was stirred 3 hours at room temperature. The reaction was acidified with citric acid until pH about 3-4. The mixture was extracted with EtOAc. The combined organic layer was washed with brine, dried over anhydrous Na2SO4, concentrated to give [5-(1H-tetrazol-1-yl)pyridin-2-yl]acetic acid. 1H-NMR (400 MHz, MeOD) δ 9.83 (s, 1H), 9.02 (s, 1H), 8.28 (d, J=8.8 Hz, 1H), 7.68 (d, J=8.8 Hz, 1H), 3.95 (s, 2H).
Quantity
0.19 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:6]2[CH:7]=[CH:8][C:9]([CH2:12][C:13]([O:15]CC)=[O:14])=[N:10][CH:11]=2)[CH:5]=[N:4][N:3]=[N:2]1.[Li+].[OH-].C(O)(=O)CC(CC(O)=O)(C(O)=O)O>C1COCC1>[N:1]1([C:6]2[CH:7]=[CH:8][C:9]([CH2:12][C:13]([OH:15])=[O:14])=[N:10][CH:11]=2)[CH:5]=[N:4][N:3]=[N:2]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.19 g
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Type
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reactant
|
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Smiles
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N1(N=NN=C1)C=1C=CC(=NC1)CC(=O)OCC
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Name
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Quantity
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2.9 mL
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Type
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reactant
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Smiles
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[Li+].[OH-]
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC(O)(C(=O)O)CC(=O)O)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred 3 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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N1(N=NN=C1)C=1C=CC(=NC1)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
